Cas no 2227642-83-1 ((2R)-1-(3-bromothiophen-2-yl)propan-2-ol)

• Product Name: (2R)-1-(3-bromothiophen-2-yl)propan-2-ol
• CAS No: 2227642-83-1
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 6313754
• PubChem ID: 165781785
• Update Time: 2025-06-11

(2R)-1-(3-bromothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromothiophen-2-yl)propan-2-ol
• 2227642-83-1
• EN300-1904897

• Inchi： 1S/C7H9BrOS/c1-5(9)4-7-6(8)2-3-10-7/h2-3,5,9H,4H2,1H3/t5-/m1/s1
• InChI Key： VQBVDPGFVZXLIC-RXMQYKEDSA-N
• SMILES： BrC1C=CSC=1C[C@@H](C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Additional information on (2R)-1-(3-bromothiophen-2-yl)propan-2-ol

(2R)-1-(3-bromothiophen-2-yl)propan-2-ol (CAS No. 2227642-83-1): A Comprehensive Overview

(2R)-1-(3-bromothiophen-2-yl)propan-2-ol, with the CAS number 2227642-83-1, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated thiophene ring and a chiral alcohol moiety, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral center at the propan-2-ol position imparts enantiomeric selectivity, which is crucial for many biological applications. The presence of the bromine atom on the thiophene ring provides a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent research has highlighted the potential of (2R)-1-(3-bromothiophen-2-yl)propan-2-ol in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutics. The bromine atom can be readily substituted with other functional groups, such as amines, alcohols, or carboxylic acids, to tailor the compound's biological properties.

In the context of medicinal chemistry, (2R)-1-(3-bromothiophen-2-yl)propan-2-ol has been utilized in the design and synthesis of targeted drug delivery systems. The chiral nature of the compound allows for the creation of enantiomerically pure drugs, which can exhibit improved pharmacokinetic and pharmacodynamic profiles compared to their racemic counterparts. This is particularly important in reducing side effects and enhancing therapeutic efficacy.

Moreover, the thiophene ring in (2R)-1-(3-bromothiophen-2-yl)propan-2-ol contributes to its stability and solubility properties, making it suitable for various pharmaceutical formulations. The thiophene moiety is known for its ability to form stable complexes with metal ions, which can be leveraged in the development of metal-based drugs and nanoparticle-based delivery systems.

In addition to its applications in drug discovery, (2R)-1-(3-bromothiophen-2-yl)propan-2-ol has also been explored for its potential in agrochemicals. The compound's ability to undergo selective functionalization makes it a promising candidate for the development of new pesticides and herbicides with enhanced efficacy and reduced environmental impact.

The synthetic route to (2R)-1-(3-bromothiophen-2-yl)propan-2-ol typically involves several key steps, including the formation of the thiophene ring, introduction of the bromine atom, and enantioselective reduction to form the chiral alcohol. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of these processes, making large-scale production more feasible.

From a safety perspective, it is important to note that while (2R)-1-(3-bromothiophen-2-yl)propan-2-ol is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, (2R)-1-(3-bromothiophen-2-yl)propan-2-ol (CAS No. 2227642-83-1) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique structural features and chemical properties make it an attractive candidate for further research and development in drug discovery, agrochemicals, and materials science.